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Cat. No.: B15623246

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
(S)-MCOPPB, also commonly referred to as MCOPPB, is a potent and selective non-peptide

agonist for the nociceptin/orphanin FQ (NOP) receptor, a member of the opioid receptor family.

[1][2][3] It displays high affinity for the NOP receptor with a pKi of approximately 10.07.[1][2][3]

[4][5] Its selectivity for the NOP receptor is significantly higher compared to other opioid

receptors like the mu, kappa, and delta subtypes.[2][6][7] Due to its pharmacological profile,

(S)-MCOPPB is a valuable tool in research areas such as anxiety, stress, and cellular

senescence.[7][8][9][10] In animal models, MCOPPB has demonstrated potent anxiolytic-like

effects without the significant memory or motor function impairments associated with other

anxiolytics like diazepam.[2][7] Recent studies have also uncovered its role as a senolytic

agent, capable of selectively eliminating senescent cells.[9][10]

This document provides detailed protocols for the preparation of (S)-MCOPPB solutions for

various experimental applications, ensuring reproducibility and accuracy in research settings.
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(S)-MCOPPB is typically available as a trihydrochloride hydrate salt, which influences its

molecular weight and solubility.[6] It is important to refer to the manufacturer's certificate of

analysis for the specific batch characteristics.

Property Value Source

Chemical Name

1-[1-(1-methylcyclooctyl)-4-

piperidinyl]-2-[(3R)-3-

piperidinyl]-1H-benzimidazole

[2]

Molecular Formula C₂₆H₄₀N₄ (free base) [1][11]

Molecular Weight 408.63 g/mol (free base) [1][11]

~518.01 g/mol

(trihydrochloride, anhydrous)
[5]

~536.0 g/mol (trihydrochloride,

hydrate)
[6]

Appearance White to off-white solid powder [1][3]

Storage (Solid)
-20°C for long-term storage

(months to years)
[3][6]

Stability (Solid)
Stable for at least 4 years

when stored at -20°C
[6]

Solubility Data
The solubility of (S)-MCOPPB, particularly the commonly used trihydrochloride salt, is crucial

for preparing appropriate stock solutions. Sonication is often recommended to aid dissolution.

[12]
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Solvent Solubility
Concentration
(Molar)

Notes Source

DMSO ≥ 100 mg/mL ~193 mM

Use freshly

opened,

anhydrous

DMSO.

Ultrasonic

assistance may

be needed.

[5]

Water 10-20 mg/mL ~18-37 mM

Solubility can

vary. One study

prepared a 1

mg/mL solution.

[6][12][13]

In Vivo

Formulation
2 mg/mL ~3.86 mM

10% DMSO,

40% PEG300,

5% Tween 80,

45% Saline.

[12]

Experimental Protocols
Preparation of High-Concentration Stock Solution in
DMSO
This protocol is suitable for preparing a concentrated stock solution that can be diluted for

various in vitro experiments.

Materials:

(S)-MCOPPB trihydrochloride

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer
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Sonicator bath

Procedure:

Weighing: Accurately weigh the desired amount of (S)-MCOPPB powder in a sterile tube.

Perform this in a chemical fume hood.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration (e.g., 100 mg/mL or ~193 mM).

Dissolution: Vortex the tube vigorously for 1-2 minutes. If the solid does not fully dissolve,

place the tube in a sonicator bath for 5-10 minutes, or until the solution is clear.[12]

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for

shorter periods (up to 1 month).[5]

Preparation of Aqueous Stock Solution
For experiments where DMSO might interfere, an aqueous stock solution can be prepared.

Note that the solubility in water is lower than in DMSO.

Materials:

(S)-MCOPPB trihydrochloride

Sterile, nuclease-free water

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator bath (optional)

Procedure:

Weighing: Weigh the required amount of (S)-MCOPPB powder.
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Solvent Addition: Add the calculated volume of sterile water. For example, to prepare a 1.87

mM solution, dissolve 1 mg of MCOPPB trihydrochloride (hydrate, MW ~536 g/mol ) in 1 mL

of water.[13]

Dissolution: Vortex thoroughly. If needed, sonicate briefly to ensure complete dissolution.

Sterilization (Optional): If required for cell culture, filter-sterilize the solution using a 0.22 µm

syringe filter compatible with aqueous solutions.

Usage: It is recommended to prepare aqueous solutions fresh before each experiment. If

short-term storage is necessary, store at 4°C for no more than a few days.

Preparation of Working Solutions for Cell Culture
Working solutions are typically prepared by diluting the high-concentration DMSO stock into

cell culture media.

Procedure:

Pre-warm Media: Pre-warm the cell culture medium to 37°C.

Serial Dilution: It is best practice to perform serial dilutions to avoid precipitation of the

compound. First, dilute the concentrated DMSO stock (e.g., 100 mM) into a smaller volume

of DMSO to create an intermediate stock (e.g., 1 mM).

Final Dilution: Add the intermediate stock solution to the pre-warmed culture medium to

achieve the final desired concentration (e.g., add 1 µL of a 1 mM stock to 1 mL of medium for

a final concentration of 1 µM). The final DMSO concentration should be kept low (typically

<0.1%) to avoid solvent toxicity.

Mixing: Mix immediately and thoroughly by gentle pipetting or swirling before adding to the

cells.

Preparation of Formulation for In Vivo Studies
This protocol describes the preparation of a vehicle solution suitable for oral or parenteral

administration in animal models.
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Materials:

(S)-MCOPPB trihydrochloride

DMSO

PEG300 (Polyethylene glycol 300)

Tween 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure (for a 2 mg/mL final concentration):[12]

Initial Dissolution: Dissolve the required amount of (S)-MCOPPB in DMSO. This will

constitute 10% of the final volume.

Add PEG300: Add PEG300 to the solution (40% of the final volume). Mix well until the

solution is clear.

Add Tween 80: Add Tween 80 (5% of the final volume) and mix thoroughly.

Add Saline: Finally, add sterile saline to make up the remaining volume (45% of the final

volume). Mix until a clear, homogenous solution is formed.

Sonication: Sonication is recommended at each step to ensure the solution is clear before

adding the next solvent.[12]
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Experimental Workflow Diagram
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Workflow for (S)-MCOPPB Solution Preparation

Stock Solution Preparation Working Solution Preparation In Vivo Formulation

Weigh (S)-MCOPPB Powder

Add Solvent
(e.g., DMSO or Water)

Dissolve
(Vortex/Sonicate)

Aliquot into Tubes

Store at -80°C or -20°C

Thaw Stock Aliquot

Dilute in Assay Buffer
or Culture Medium

Use Immediately in Experiment

1. Dissolve in DMSO

2. Add PEG300

3. Add Tween 80

4. Add Saline

Administer to Animal Model

Click to download full resolution via product page

Caption: Workflow for preparing (S)-MCOPPB solutions.

Signaling Pathway Diagram
(S)-MCOPPB acts as an agonist at the NOP receptor, which is a G-protein coupled receptor

(GPCR). Its activation initiates downstream signaling cascades that are implicated in its

anxiolytic and senolytic effects. One study suggests the involvement of Toll-like receptor (TLR)

networks in its senolytic mechanism.[9]
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Simplified NOP Receptor Signaling

(S)-MCOPPB
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(GPCR)
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↓ cAMP
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Effects
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Caption: NOP receptor signaling initiated by (S)-MCOPPB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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